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Abstract
This technical guide provides a comprehensive analysis of the molecular structure of 5-Phenyl-2-(2-phenylpropan-2-yl)-2H-tetrazole. The tetrazole 

stability and pharmacokinetic profiles.[1][2][3] The regioselective synthesis of 2,5-disubstituted tetrazoles, such as the title compound, is a critical cha

spectroscopic and analytical techniques for structural verification, and discusses the significance of its specific isomeric form. We will explore the caus

pattern, which is crucial for its function.

Introduction: The Significance of 2,5-Disubstituted Tetrazoles
Tetrazoles are five-membered heterocyclic compounds containing four nitrogen atoms and one carbon atom, making them exceptionally rich in nitrog

carboxylic acids, and the ability to participate in numerous intermolecular interactions.[3][5] Consequently, the tetrazole ring is a privileged scaffold in 

When the tetrazole ring is substituted at the C5 and one of the nitrogen atoms, it gives rise to disubstituted tetrazoles. A critical aspect of their chemis

distinct biological and chemical properties. Therefore, controlling the regioselectivity of the synthesis is paramount. The title compound, 5-Phenyl-2-(2
analytical validation.

Synthesis and Mechanistic Rationale
The synthesis of 2,5-disubstituted tetrazoles can be achieved through various methods, including copper-catalyzed cross-coupling, one-pot reactions

involves the direct alkylation of a pre-formed 5-substituted 1H-tetrazole.

The choice of the alkylating agent is critical for directing the substitution. The bulky nature of the 2-phenylpropan-2-yl (cumyl) group sterically hinders 

position, leading to the desired product with high regioselectivity.

Proposed Synthetic Protocol: Regioselective N-Alkylation
A plausible and efficient synthesis begins with the [3+2] cycloaddition of benzonitrile and sodium azide to form the 5-phenyl-1H-tetrazole precursor.[11

Step 1: Synthesis of 5-Phenyl-1H-tetrazole

To a solution of benzonitrile (1.0 eq) in a suitable solvent like DMSO, add sodium azide (1.1 eq) and a catalyst such as copper sulfate (CuSO₄·5H₂O

Heat the reaction mixture at 140°C until Thin Layer Chromatography (TLC) indicates the consumption of the starting nitrile.

Upon completion, cool the mixture, acidify with HCl to precipitate the product, and filter to isolate the 5-phenyl-1H-tetrazole.[12]

Step 2: N-Alkylation to 5-Phenyl-2-(2-phenylpropan-2-yl)-2H-tetrazole

Dissolve 5-phenyl-1H-tetrazole (1.0 eq) in a biphasic system of dichloromethane and aqueous sodium hydroxide.

Add a phase-transfer catalyst, such as tetrabutylammonium bromide (TBAB).

Introduce 2-chloro-2-phenylpropane (1.1 eq) to the vigorously stirred mixture at room temperature.
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Monitor the reaction by TLC. The higher Rf value of the N-alkylated product compared to the starting tetrazole indicates reaction progress.

After completion, separate the organic layer, wash with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure to yield the cru

Purify the product via column chromatography on silica gel to isolate pure 5-Phenyl-2-(2-phenylpropan-2-yl)-2H-tetrazole.

Step 1: Precursor Synthesis

Benzonitrile

[3+2] Cycloaddition
(CuSO4, DMSO, 140°C)

Sodium_Azide

5-Phenyl-1H-tetrazole

5-P
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Fig 1. Synthetic workflow for 5-Phenyl-2-

Elucidation of the Molecular Structure
Confirming the N2 substitution is a non-trivial task that requires a suite of complementary analytical techniques. Each method provides a piece of the 

Physicochemical Properties
Basic physical properties provide the first layer of characterization for the synthesized compound.

Property Value

Molecular Formula C₁₆H₁₆N₄

Molecular Weight 264.33 g/mol

Appearance Solid

Melting Point 51 °C

Boiling Point 434.8 °C

Density 1.13 g/cm³

Spectroscopic and Spectrometric Analysis
3.2.1. Nuclear Magnetic Resonance (NMR) Spectroscopy
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NMR is the most powerful tool for distinguishing between N1 and N2 isomers of substituted tetrazoles.[4]

¹H NMR Spectroscopy: The proton spectrum is expected to show characteristic signals for the two phenyl groups and the two methyl groups.

Aromatic Protons: Multiplets between δ 7.0-8.2 ppm corresponding to the 10 protons of the two phenyl rings.

Methyl Protons: A sharp singlet around δ 1.7-2.0 ppm, integrating to 6 protons, corresponding to the two equivalent methyl groups of the cumyl s

¹³C NMR Spectroscopy: The carbon spectrum provides the definitive evidence for the N2 substitution pattern. The chemical shift of the C5 carbon o

N2-Isomer: The C5 carbon signal for a 2,5-disubstituted tetrazole typically appears significantly downfield, around δ 164-165 ppm.[15]

N1-Isomer: In contrast, the C5 carbon for a 1,5-disubstituted isomer appears further upfield, typically around δ 154-155 ppm.[15]

The observation of the C5 signal in the δ 164-165 ppm region is authoritative proof of the N2-substituted structure. Other expected signals includ

3.2.2. Mass Spectrometry (MS)

Mass spectrometry confirms the molecular weight and provides insight into the compound's stability and fragmentation pathways.

Molecular Ion Peak: Using a soft ionization technique like Electrospray Ionization (ESI), the mass spectrum should display a prominent molecular io

Fragmentation Pattern: A characteristic fragmentation pathway for 2,5-disubstituted tetrazoles is the facile elimination of a molecule of nitrogen (N₂)

from the molecular ion.

3.2.3. Infrared (IR) Spectroscopy

IR spectroscopy is used to verify the presence of key functional groups.

Aromatic C-H Stretch: Absorption bands above 3000 cm⁻¹.

Tetrazole Ring Vibrations: The tetrazole ring exhibits characteristic stretching vibrations. C=N stretching typically occurs in the 1500–1600 cm⁻¹ reg

Absence of N-H Stretch: Critically, the absence of a broad N-H stretching band (typically seen around 3150-3400 cm⁻¹ for 1H-tetrazoles) confirms t

3.2.4. X-ray Crystallography

Single-crystal X-ray diffraction provides the ultimate, unambiguous confirmation of molecular structure.[18][19] If a suitable crystal can be grown, this 

The precise connectivity of all atoms, confirming the N2 linkage.

Detailed bond lengths and angles of the tetrazole ring and its substituents.

The three-dimensional conformation of the molecule, including the dihedral angles between the tetrazole ring and the two phenyl rings.
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Fig 2. Analytical techniques fo

Applications in Drug Development
The precise structure of 5-Phenyl-2-(2-phenylpropan-2-yl)-2H-tetrazole is directly linked to its potential utility in medicinal chemistry. As bioisosteres

profiles.[3][7] Phenyl-tetrazole scaffolds are found in compounds investigated for anti-inflammatory, antimicrobial, and anticancer activities.[20][21][22

arrangement, all of which are critical determinants of its interaction with biological targets like enzymes and receptors.

Conclusion
The molecular structure of 5-Phenyl-2-(2-phenylpropan-2-yl)-2H-tetrazole has been thoroughly examined through a logical progression of synthesis

analytical approach, with ¹³C NMR spectroscopy as the decisive tool, provides an undeniable validation of the N2-substituted isomer. This rigorous str

and drug development, where structure dictates function.

References
Benchchem. Application Notes & Protocols: Regioselective Synthesis of 2,5-Disubstituted Tetrazole Derivatives. [URL: https://vertexaisearch.cloud
m1tBuv_BUdcZCmG_0NifZIqKbuj7mvaxB7xdeZmGKj6zRHdOtOH9ez36ia5KAaJ1Baik7GiBDYZtFpSDbGhEt743tnO845VZjS59rm5myAtK4SoXFg
Chemical Communications (RSC Publishing). Efficient synthesis of 2,5-disubstituted tetrazolesvia the Cu2O-catalyzed aerobic oxidative direct cros
redirect/AUZIYQG8vBuUAn313zS9bwtWU3w8Zzxq8gzvtZdZbb7ANMi7EG3NV66QWl4qXakBYJ4frYhcGJKoBTLdxxlq2GjgGmgR8pLqAJrY-Z6Wa
Organic Chemistry Portal. 2H-Tetrazole synthesis. [URL: https://vertexaisearch.cloud.google.com/grounding-api-
redirect/AUZIYQFVffPXeUqbgHWLnpeYD33TpaKTWDUcvTvxMZSxnHYInyMnKhSAKsvQiURKa51gkOB7fyo6ZHtOGHcx3LTchxLkGIPfBsy6NXat6
Thieme Gruppe. An Improved Synthesis of 2,5-Disubstituted Tetrazoles. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZ
q5V87uWWLT7NpD3zk3cXbuwDgu6OHCsu_R035_KB4tgRZoJJrilypBUT46Lhi_W-pZUi6kN7rUV4Tc367Jtz7nyfSLntlFEYHYnPYzqX91UZsq8cUn3
Organic Chemistry Portal. One-Pot Reactions for Synthesis of 2,5-Substituted Tetrazoles from Aryldiazonium Salts and Amidines. [URL: https://vert
redirect/AUZIYQESx9kefm4W87iIrv7l9GqlDfZIXsxPHLteInaeMSfRarSAZesmHBC1AQ1xkqhggZT8vNJos8dxrXuaSF4qNulgBo6k_dKMRmTQbqzV
National Institutes of Health (NIH). Exploring tetrazole chemistry: synthetic techniques, structure–activity relationship, and pharmacological insights
redirect/AUZIYQHC0HlIMP4vAtZdGlrcAtpwe8h3tL4vEcXQxguIJ5SVHRgEXBuZe-3tfvJh3oa5x9-GcWIs6gco8KcMX1JzlkFYz0vcbX4suC4JHbHJ6O
ResearchGate. Infrared spectrum of crystalline ( a -phase) tetrazole, at room temperature. [URL: https://vertexaisearch.cloud.google.com/groundin
UgsldzWvbxEzd-20viW7tPY7aVEPem0U44vVwAowQMfnEoSr6TQdChCk90pbF643-EeNA7TxQ26fWk9xHb-wK3z43eUuIQA6v0edQN29MZSC0C

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b174033?utm_src=pdf-body-img
https://www.benchchem.com/product/b174033?utm_src=pdf-body
https://www.researchgate.net/figure/Synthesis-and-X-ray-crystal-structure-of-tetrazolo1-5-aquinoxalin-45H-one-9a_fig5_335145704
https://pmc.ncbi.nlm.nih.gov/articles/PMC6376451/
https://www.researchgate.net/figure/Synthesis-of-5-phenyl-1H-tetrazole-from-benzonitrile-catalyzed-by-Pd-CoCNT-NPs77_fig13_362467376
https://globalresearchonline.net/journalcontents/v46-1/21.pdf
https://pubmed.ncbi.nlm.nih.gov/6094808/
https://www.benchchem.com/product/b174033?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b174033?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Echemi. 5-phenyl-2-(2-phenylpropan-2-yl)-2H-tetrazole. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFrxTicKW
pCoGLEKs7xT_Xx5eXURZNIkJXSdFvwr-y7w_T5E8ZMRW1bgBNfJL1Hru3KUnpSD1I1X3c159E2higqRn9LWcSvD6sKMMw8YNjNqC0GFsTD-g==
ResearchGate. Synthesis and X‐ray crystal structure of tetrazolo[1,5‐a]quinoxalin‐4(5H)‐one 9 a. [URL: https://vertexaisearch.cloud.google.com/gro
CLSnVkFY2EGDM3oJkuwyvUwzMP1py36nRqfxKuRSmyTRT2IojjjyuDFHQos2ATBsFXegsS8njXS_KzzbXDol_cmTmMWKrIrAnVNsbmF4bNb0YZ
CORE. TETRAZOLES: SYNTHESIS, STRUCTURES, PHYSICO-CHEMICAL PROPERTIES AND APPLICATION. [URL: https://vertexaisearch.clou
EDtzlrcuA8tynjqdZrUxS7uK9NrbvuLfcYRHp8sT2NBjtnb3s224m3tReBnfGL0bIF8IGO0jDHk9Gy_FqCTAZbi4pQhuF9Ex3rA==]
ResearchGate. Comparison of (A) the experimental infrared spectrum of tetrazole... [URL: https://vertexaisearch.cloud.google.com/grounding-api-r
Dg5FOULpRkMNveWZ2nxb33WoGtFD2bYsno5thQC43KwwBw26LIajHdgOWu_WPEftQddmUqhsu3pHD2Y5wEp63dHEqXpeEVJLy6ROAX0ixx2H
ChemicalBook. Tetrazole(288-94-8)IR1. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGj0V_dmRoYp0XMGFFXPg
2k68dhl1vcX5GsG7LprtWEoGGXrvnZMa3ILJ4zlwEovuNLKHuLiOWQpQE9CKSj_FKmf6BEtLKKFoI_QCCDIhrcYs48weQTOB7A6]
Growing Science. STRUCTURAL, PHYSICAL, SURFACE AND NMR STUDY OF 5-(BENZYLTHIO)-1H-TETRAZOLE COMPOUND. [URL: https://v
57DrPeSgVqgSEHBZDh9IXauN9Z3ZxRtsQRLFA-Ct4R0JpDxpZrDcKqtpJ5tvBaRO641Fa0zHNK5xD_58_fV5VaXkhKWi2O4euuiZgzjynancUrgAz_
Growing Science. Zn(OAc)2•2H2O-Catalyzed Efficient Synthesis of 5-Substituted 1H- Tetrazoles. [URL: https://vertexaisearch.cloud.google.com/gr
apMe5RjAWwvqpFL4rNt1AUVDAL8We9uKwnW2FRXh9bWByYNKywwG6gXiChC0STvIGV7kWSvI=]
ResearchGate. 1Vinyl5-amino-1 H-tetrazole: X-ray molecular and crystal structures and quantum-chemical DFT calculations | Request PDF. [URL: 
oTPPOmbMmH981En9D2LGH6WfahmaP79GpqR_r7h-oxAf7O8GcTY3ATgAGdnUKA_EebGVr2xPpwQLhvtjWP1D98tJqPyQvDfwUEhi6sKez8wC_
ouEDAoEHGS2yto6t0qegPGpts_0clOTA==]
Guidechem. Unlocking Tetrazole's Potential: A Comprehensive Guide to Tetrazole Uses. [URL: https://vertexaisearch.cloud.google.com/grounding-a
redirect/AUZIYQEfJeRLYZgkQD8lvbDDJ9r6YxSTFWzhWzhOxr__ArtzL7SktV7ZRS5vwJE0hdjeB9WDc8UPEVXLi6HKH6dH4Oo96JJ9kTO3TYh3q
ResearchGate. Crystal structure of a tetrazole derivative | Request PDF. [URL: https://vertexaisearch.cloud.google.com/grounding-api-
redirect/AUZIYQGgZrqZPwzm3__FLFNeYnyP6gEkQ11Q4lrLk3MYM3e7bLS8bNJxYCEvd4U_vJ3_yk6KlNFkRiIkK3eCEeTum66E5mPPy4UKxiWb
National Institutes of Health (NIH). Tetrazoles via Multicomponent Reactions - PMC - PubMed Central. [URL: https://vertexaisearch.cloud.google.co
fGZ7l_9ulZaoTwBZmpjKPDrsNiHR5ml0fKhyEJVajZOZaUue3uFNpeCIIzVWkosM_hp1tVV5BttJ7WzjXGN0TKy8JcGY=]
Chem-Impex. 5-Phenyl-2H-tetrazole. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHateX8AvAI1gdpFDtuPx8-z1liw
ResearchGate. Synthesis of 5‐phenyl‐1H‐tetrazole from benzonitrile catalyzed by... [URL: https://vertexaisearch.cloud.google.com/grounding-api-re
JUk4WKpJMVbaiPh9iiTcc1DLAVgu2vDfX1HVk-fPB_bYMnStR7SM28AuhWK25Dxk5JHQDL6B2P3wQxzkqSDZumGmakEjgWSBz6Wmw72GQWF
ResearchGate. Development of medicines based on 5-phenyltetrazole derivatives for the pharmacological correction of metabolic phenomena | Re
redirect/AUZIYQH0GWgVkFWOx3_GV07yHcQWs3Vy8bUKmwNTJJxPLSCahVGu0kigaFti071N_BaIBRN3yr5IzD8BQbaBoHwoWNJ5yeLf_5s5aza
BJRB3aMnP2qT0cRvSYTHBJdcwYMDvP1kKmBHr6ihe30UUeA01iHUmKnbNp19JxrwKY5O9a3F--RlYaGK5teNDYYc22e6T9dHVMPo0HIq_DCX3
National Institutes of Health (NIH). 5-Phenyl-1H-tetrazole | C7H6N4 | CID 87425 - PubChem. [URL: https://vertexaisearch.cloud.google.com/ground
XBgLgc3vD6OZwq1OV5wOQaoB6fa1rsgGY1qnGjnJ73T41YHbJqI9brWqdwMHBU0M2QWfP2epiy2sUCBLbpjA==]
CymitQuimica. 5-Phenyl-2-(2-phenylpropan-2-yl)-2H-tetrazole. [URL: https://vertexaisearch.cloud.google.com/grounding-api-
redirect/AUZIYQEz1OJchPGLfpQTM7Emct7MKZggAT8is2T9Px3ouRkiTdmvJ4UxB9ItjLSRhdYMv0wHyDI9eEMF7OyLZ8iVYUsrLvcWRAe6hYQwd
LQ77eFhcE3UwhHWsQSgGTJC7F9N61ZWQ==]
Spectrum. 5-phenyl-2-(2H-tetraazol-5-ylmethyl)-2H-tetraazole - Optional[1H NMR]. [URL: https://vertexaisearch.cloud.google.
MySkinRecipes. 5-Phenyl-2-(2-phenylpropan-2-yl)-2H-tetrazole. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQE
m3INFakBFO1mh2PmVdQWEXNRVvJnc78PXGpaPLz1J9aPUy9EP-u_qgJtTIozQ5Vj_ApZffaeP-nyIP1CnsHgyyTMjuP75jyLHjRZgc6j-LHE7r7gawz
MDPI. 3-(5-Phenyl-2H-tetrazol-2-yl)pyridine. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEyiHWwLcWjcf21YEKK
ue3r1BotwsbKMAvFy1ZxlXqmX5RSszmbO3748aFhOTCmgjvOuD4XXPCAiY=]
Synthesis and Characterization of 5-Substituted 1H-Tetrazoles in the Presence of Nano-TiCl. [URL: https://vertexaisearch.cloud.google.com/ground
redirect/AUZIYQEKRC_HF1GuAQXM2JvpK2v8q1OrsfwrG7NbP1VQkN2408UWz8DZuLxl9LPouoq0LbH3o6SPhZ66BgEosT9Gof4rKelKeSCBVKY
International Journal of Pharmaceutical Sciences Review and Research. A Pharmacological Expedition of Tetrazole Compounds Towards Medical F
redirect/AUZIYQFPJ3GCVdxCBt6oR0YjiVRedtJOXVCjUitbTj4msa5ggr0foMSZYMV69W-gsU6aysMjPhelL8FFjU_XbO-z_-oFAQsBPF45bmg9PoMw
National Institutes of Health (NIH). Tetrazolium Compounds: Synthesis and Applications in Medicine - PMC. [URL: https://vertexaisearch.cloud.goog
redirect/AUZIYQHj4TUCoV6onWlxBWvjMhiNNosvjYxYIzjbLt9jRRFZEQ6tZFAW7sdYPRwKkXsfL79oo9bAdtTuWrI8S405YEqC3vx_r_kDMR0dlR4c
The Royal Society of Chemistry. Ag-doped Nano Magnetic γ-Fe2O3@DA Core–Shell Hollow Spheres: an efficient and recoverable heterogeneous 
redirect/AUZIYQGwSgq0Bt-5T_1tIfjHNqplRuFKY9OshmYVGYtAHCovCFAHvczK72LrN3iclzF5S6yrlDTwm94XPFU-9BuGmLALNG2AZsfHbR6HGU
National Institutes of Health (NIH). 2-Methyl-5-phenyl-2H-tetrazole | C8H8N4 | CID 329758 - PubChem. [URL: https://vertexaisearch.cloud.google.c
i2wGf2ekcDeQTQwAv4Rke9UPMH4y4qdSPkjVyaZT25LFZW3IYEtUaN4-tcXMLDCZW3JZbyVKe2BKvKIFlKsrDlSG1gvWR3RYxv94ilVWpSVDW1w
Synthesis of 5-phenyltetrazole and its N-methyl Derivatives in a Microreactor. [URL: https://vertexaisearch.cloud.google.com/grounding-api-
redirect/AUZIYQEDBjlZRiYvxZhsxwUegUNXbaFBGBfLAcSPyKXp4JJIPL9F6YTsc4u4YE8YFzGEsBCM1m7_P_Ji0bbaZPKZov170XmaIsqV4x_hF
ResearchGate. Scheme 1. Synthesis of 5-phenyl1H-tetrazole (1). [URL: https://vertexaisearch.cloud.google.com/grounding-api-
redirect/AUZIYQGfxGPb5NlbrTxeQQjNGcj6G61iDPNvQxeb6ETP62Ckn4wPbjwGmqWwQqWr5NQ9er66EDFafWHpr9kfgZ0OuStIexV1FnoN0t9GX
PubMed. Synthesis of 5-aryl-2H-tetrazoles, 5-aryl-2H-tetrazole-2-acetic acids, and [(4-phenyl-5-aryl-4H-1,2,4-triazol-3-yl)thio]acetic acids as possib
redirect/AUZIYQHGnmK70xgEA-Sf2y_uYu4IY1t_DLPKCGRPEG4mBIS0qfLlLN5VWHRz8NK35Gj-OVLwylAvzqx07w9h_bXz2w1b1fmfsj-tGjr3-8R7
MassBank. msbnk-lcsb-lu077253. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHP5QnxwF5-vokaPaO7n7eR3Jkw
yErjYNeLeAdh5csnGufuQcIu2Q9V3JolBMgDaffY4DNS1KFRInbnUb2PTHdKk8HNwHP]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b174033?utm_src=pdf-body
https://www.benchchem.com/product/b174033?utm_src=pdf-body
https://www.benchchem.com/product/b174033?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b174033?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


ResearchGate. (PDF) 3-(5-Phenyl-2H-tetrazol-2-yl)pyridine. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQH7aBAN
8Mzmb9u_XezT6eENoaWJ3RbccFP20mTrDQhqREvvAtw_9dh6imbu3pHN05NFguDtU9Y2RehkP2h5R23Ru9Q7nl_qIXZ]
Life Science Journal. Characteristic fragmentation behavior of 5-[1-aryl- 1H-pyrrol-2-yl]-1H-tetrazole by electrospray ionization tandem mass spectr
redirect/AUZIYQGlcVvTF6du3CWnDQNRSze1ntOYxdfl7YgDM5YbgncYadstxWJFepwxU5QupRWin4NfdlXfAqB9OZHao5Tvt7fG_amaty34W2lI31lY
NINGBO INNO PHARMCHEM CO.,LTD. Spectroscopic Validation: Ensuring Purity and Structure of 5-Thiophen-2-yl-2H-tetrazole in Research. [UR
redirect/AUZIYQHPpOHFo8eUnQZ1vhWLE5yzMczJIB2mxa0SaST0zZb0EDP8QkoXfQtpF08xdNLaJW-
GkIhANFOO5FUGijsAM43LO8QfbHy_osXajSsQAnJ_SiwFk51M17uWcnUlDrz6cS81O9dX3jyp25ptYZcIdUIf8kGqvLqGFAOYgap6o6p1YSalAmG1
NIST WebBook. 1H-Tetrazole, 5-phenyl-. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQH9MboHdltBvZRjINTLXTxB
jOKlY4Q5Wufc94YNdkpalTDIA1QoxX4r6sYgSccRDOj9HlyNgsKYg==]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. pdf.benchchem.com [pdf.benchchem.com]

2. An Improved Synthesis of 2,5-Disubstituted Tetrazoles [thieme.de]

3. researchgate.net [researchgate.net]

4. Exploring tetrazole chemistry: synthetic techniques, structure–activity relationship, and pharmacological insights in antimicrobial and anticancer t

5. researchgate.net [researchgate.net]

6. Page loading... [guidechem.com]

7. Tetrazoles via Multicomponent Reactions - PMC [pmc.ncbi.nlm.nih.gov]

8. Tetrazolium Compounds: Synthesis and Applications in Medicine - PMC [pmc.ncbi.nlm.nih.gov]

9. Efficient synthesis of 2,5-disubstituted tetrazolesvia the Cu2O-catalyzed aerobic oxidative direct cross-coupling of N–H free tetrazoles with boron

10. One-Pot Reactions for Synthesis of 2,5-Substituted Tetrazoles from Aryldiazonium Salts and Amidines [organic-chemistry.org]

11. researchgate.net [researchgate.net]

12. growingscience.com [growingscience.com]

13. echemi.com [echemi.com]

14. 5-Phenyl-2-(2-phenylpropan-2-yl)-2H-tetrazole | CymitQuimica [cymitquimica.com]

15. mdpi.com [mdpi.com]

16. lifesciencesite.com [lifesciencesite.com]

17. researchgate.net [researchgate.net]

18. files01.core.ac.uk [files01.core.ac.uk]

19. researchgate.net [researchgate.net]

20. researchgate.net [researchgate.net]

21. globalresearchonline.net [globalresearchonline.net]

22. Synthesis of 5-aryl-2H-tetrazoles, 5-aryl-2H-tetrazole-2-acetic acids, and [(4-phenyl-5-aryl-4H-1,2,4-triazol-3-yl)thio]acetic acids as possible sup

To cite this document: BenchChem. [5-Phenyl-2-(2-phenylpropan-2-yl)-2H-tetrazole molecular structure]. BenchChem, [2026]. [Online PDF]. Availa

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Tea

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b174033?utm_src=pdf-custom-synthesis
https://pdf.benchchem.com/70/Application_Notes_Protocols_Regioselective_Synthesis_of_2_5_Disubstituted_Tetrazole_Derivatives.pdf
https://www.thieme.de/en/thieme-chemistry/synform-news-an-improved-synthesis-of-disubstituted-tetrazoles-146160.htm
https://www.researchgate.net/figure/Synthesis-and-X-ray-crystal-structure-of-tetrazolo1-5-aquinoxalin-45H-one-9a_fig5_335145704
https://pmc.ncbi.nlm.nih.gov/articles/PMC12723047/
https://www.researchgate.net/publication/399093795_Development_of_medicines_based_on_5-phenyltetrazole_derivatives_for_the_pharmacological_correction_of_metabolic_phenomena
https://www.guidechem.com/guideview/lab/tetrazole-uses.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC6376451/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6272207/
https://pubs.rsc.org/en/content/articlelanding/2012/cc/c2cc17894j
https://www.organic-chemistry.org/abstracts/lit5/205.shtm
https://www.researchgate.net/figure/Scheme-1-Synthesis-of-5-phenyl1H-tetrazole-1_fig1_262663928
https://www.growingscience.com/ccl/Vol12/ccl_2023_20_s.pdf
https://www.echemi.com/produce/pr22070416743-5-phenyl-2-2-phenylpropan-2-yl-2h-tetrazole.html
https://cymitquimica.com/it/prodotti/IN-DA001WAI/165670-57-5/5-phenyl-2-2-phenylpropan-2-yl-2h-tetrazole/
https://www.mdpi.com/1422-8599/2023/1/M1598
https://www.lifesciencesite.com/lsj/life0502/05_life0502_25_29_Characteristic.pdf
https://www.researchgate.net/figure/nfrared-spectrum-of-crystalline-a-phase-tetrazole-at-room-temperature_fig4_230584200
https://files01.core.ac.uk/download/pdf/290227793.pdf
https://www.researchgate.net/publication/244287643_1Vinyl5-amino-1_H-tetrazole_X-ray_molecular_and_crystal_structures_and_quantum-chemical_DFT_calculations
https://www.researchgate.net/figure/Synthesis-of-5-phenyl-1H-tetrazole-from-benzonitrile-catalyzed-by-Pd-CoCNT-NPs77_fig13_362467376
https://globalresearchonline.net/journalcontents/v46-1/21.pdf
https://pubmed.ncbi.nlm.nih.gov/6094808/
https://www.benchchem.com/product/b174033#5-phenyl-2-2-phenylpropan-2-yl-2h-tetrazole-molecular-structure
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b174033?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b174033?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b174033?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

